Cas no 193968-42-2 (2,4-Diazabicyclo[4.2.0]octa-1,3,5-triene,3,5-dimethyl-)

• Product Name: 2,4-Diazabicyclo[4.2.0]octa-1,3,5-triene,3,5-dimethyl-
• CAS No: 193968-42-2
• MF: C₈H₁₀N₂
• MW: 134.178401470184
• CID: 116494
• Update Time: 2024-01-24

2,4-Diazabicyclo[4.2.0]octa-1,3,5-triene,3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Diazabicyclo[4.2.0]octa-1,3,5-triene,3,5-dimethyl-
• 2,4-Diazabicyclo[4.2.0]octa-1,3,5-triene, 3,5-dimethyl- (9CI)
• 2,4-Diazabicyclo[4.2.0]octa-1,3,5-triene, 3,5-dimethyl-

• Inchi： 1S/C8H10N2/c1-5-7-3-4-8(7)10-6(2)9-5/h3-4H2,1-2H3
• InChI Key： ZHZPJHCTJXMCQJ-UHFFFAOYSA-N
• SMILES： C12C(CC1)=C(C)N=C(C)N=2

Computed Properties

• Exact Mass: 134.0845
• Monoisotopic Mass: 134.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• Density: 1.120±0.06 g/cm3(Predicted)
• Boiling Point: 225.4±9.0 °C(Predicted)
• PSA: 25.78
• pka: 3.44±0.20(Predicted)